Cas no 1261903-95-0 (3'-Chloro-5-methoxy-5'-methyl[1,1'-biphenyl]-3-ol)

• Product Name: 3'-Chloro-5-methoxy-5'-methyl[1,1'-biphenyl]-3-ol
• CAS No: 1261903-95-0
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 2762445
• PubChem ID: 53220907
• Update Time: 2025-04-21

3'-Chloro-5-methoxy-5'-methyl[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5-methoxy-5'-methyl[1,1'-biphenyl]-3-ol
• DTXSID70685601
• 1261903-95-0

• Inchi： 1S/C14H13ClO2/c1-9-3-10(5-12(15)4-9)11-6-13(16)8-14(7-11)17-2/h3-8,16H,1-2H3
• InChI Key： WJFYNXHRLIVQLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=C(C=C(C=1)OC)O

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų